Cas no 17264-71-0 (Benzoicacid, 2-methyl-, sodium salt (1:1))

• Product Name: Benzoicacid, 2-methyl-, sodium salt (1:1)
• CAS No: 17264-71-0
• MF: C₈H₇NaO₂
• MW: 158.129753351212
• CID: 235128
• PubChem ID: 23712893
• Update Time: 2025-04-19

Benzoicacid, 2-methyl-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzoicacid, 2-methyl-, sodium salt (1:1)
• sodium,2-methylbenzoate
• 17264-71-0
• SCHEMBL5733471
• Natrium- Methylbenzoat
• Benzoic acid, 2-methyl-, sodium salt
• DTXSID90938181
• Sodium 2-methylbenzoate

• Inchi： 1S/C8H8O2.Na/c1-6-4-2-3-5-7(6)8(9)10;/h2-5H,1H3,(H,9,10);/q;+1/p-1
• InChI Key： HIHFEVWQBIGCIR-UHFFFAOYSA-M
• SMILES： [Na+].[O-]C(C1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 158.03441
• Monoisotopic Mass: 217.00471
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 1
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Boiling Point: 260.9°C at 760 mmHg
• Flash Point: 118.8°C
• PSA: 40.13